Cas no 87123-46-4 (1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-)
87123-46-4 structure
Product Name:1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
CAS No:87123-46-4
MF:C10H11N5
MW:201.227840662003
CID:729557
Update Time:2024-01-31
1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
- N-[(E)-benzylideneamino]-5-methyl-1H-1,2,4-triazol-3-amine
- 1,2,4-Triazine, 3-hydrazinyl-5-methyl-6-phenyl-
-
- Inchi: 1S/C10H11N5/c1-7-9(8-5-3-2-4-6-8)14-15-10(12-7)13-11/h2-6H,11H2,1H3,(H,12,13,15)
- InChI Key: GNSZGUQQIIMCFD-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC=C2)=C(C)N=C(NN)N=1
Computed Properties
- Exact Mass: 201.101445
- Monoisotopic Mass: 201.101445
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
Experimental Properties
- Density: 1.264
- Melting Point: 133-134 °C
- Boiling Point: 413.32°C at 760 mmHg
- Flash Point: 203.769°C
- Refractive Index: 1.658
- pka: 5.48±0.20(Predicted)
1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl- Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
87123-46-4 (1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk